Cas no 62048-07-1 (Butanoic acid, 2-acetyl-4-cyano-3-methyl-, 1,1-dimethylethyl ester)

62048-07-1 structure
Product name:Butanoic acid, 2-acetyl-4-cyano-3-methyl-, 1,1-dimethylethyl ester
Butanoic acid, 2-acetyl-4-cyano-3-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-acetyl-4-cyano-3-methyl-, 1,1-dimethylethyl ester
- tert-butyl 2-acetyl-4-cyano-3-methylbutanoate
- 62048-07-1
- DTXSID50812332
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- Inchi: InChI=1S/C12H19NO3/c1-8(6-7-13)10(9(2)14)11(15)16-12(3,4)5/h8,10H,6H2,1-5H3
- InChI Key: NVRUSUSMYNWFQS-UHFFFAOYSA-N
- SMILES: CC(CC#N)C(C(=O)C)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 225.13657
- Monoisotopic Mass: 225.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- PSA: 67.16
Butanoic acid, 2-acetyl-4-cyano-3-methyl-, 1,1-dimethylethyl ester Related Literature
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Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
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Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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4. Calcium sulfate hemihydrate whisker reinforced polyvinyl alcohol with improved shape memory effect†Wenpeng Zhao,Chuanhui Gao,Hongfei Sang,Jun Xu,Chuanxing Wang,Yumin Wu RSC Adv., 2016,6, 52982-52986
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Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
62048-07-1 (Butanoic acid, 2-acetyl-4-cyano-3-methyl-, 1,1-dimethylethyl ester) Related Products
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